2-bromo-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C19H20BrN3O2S
• Molecular Weight: 434.4 g/mol
• IUPAC Name: 2-bromo-N-[[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C19H20BrN3O2S/c20-17-4-2-1-3-16(17)18(24)22-19(26)21-15-7-5-14(6-8-15)13-23-9-11-25-12-10-23/h1-8H,9-13H2,(H2,21,22,24,26)
• InChI Key: VIJOSJREFUPZMP-UHFFFAOYSA-N
• SMILES: C1COCCN1CC2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3Br

Description

2-bromo-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-bromo-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide involves its ability to bind to the active site of enzymes and inhibit their activity. The compound forms a covalent bond with the enzyme, which prevents the substrate from binding and inhibits the enzyme's activity.
Biochemical and Physiological Effects:
Studies have shown that 2-bromo-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide has various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. It has also been shown to reduce the production of amyloid-β peptides in Alzheimer's disease models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-bromo-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide is its ability to selectively inhibit the activity of specific enzymes. This makes it a valuable tool in scientific research for studying the role of enzymes in various biological processes. However, the compound has limitations as well. It can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-bromo-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide. One area of research is the development of more potent and selective inhibitors of specific enzymes. Another area of research is the development of new applications for the compound, such as its use in treating other diseases or as a tool for studying other biological processes. Additionally, further studies are needed to better understand the compound's mechanism of action and its potential side effects.
Conclusion:
In conclusion, 2-bromo-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide is a chemical compound that has significant potential in scientific research. The compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Future research on this compound could lead to the development of new treatments for various diseases and a better understanding of the role of enzymes in biological processes.

Synthesis Methods

The synthesis of 2-bromo-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide is achieved through a multi-step process. The first step involves the reaction of 4-(morpholin-4-ylmethyl)aniline with carbon disulfide to form the corresponding dithiocarbamate. This is followed by the reaction of the dithiocarbamate with 2-bromobenzoyl chloride to form the final product. The synthesis method is well-established and has been used in various studies to obtain the compound.

Scientific Research Applications

2-bromo-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide has been studied extensively for its potential applications in scientific research. One of the major areas of research is its use as an inhibitor of various enzymes. Studies have shown that the compound can inhibit the activity of enzymes such as cathepsin B, a protease involved in cancer metastasis. The compound has also been studied for its potential use in treating Alzheimer's disease, as it can inhibit the activity of β-secretase, an enzyme involved in the production of amyloid-β peptides.